Cas no 2172479-88-6 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid)
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid
- EN300-1557943
- 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid
- 2172479-88-6
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- Inchi: 1S/C28H26N2O5/c1-16-12-18(10-11-19(16)27(32)33)30-26(31)24-13-17(24)14-29-28(34)35-15-25-22-8-4-2-6-20(22)21-7-3-5-9-23(21)25/h2-12,17,24-25H,13-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: PKGBSUMUCFOFJY-UHFFFAOYSA-N
- SMILES: O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC(C(=O)O)=C(C)C=1
Computed Properties
- Exact Mass: 470.18417193g/mol
- Monoisotopic Mass: 470.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1557943-0.05g |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1557943-0.1g |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1557943-0.25g |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1557943-0.5g |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1557943-1.0g |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1557943-2.5g |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1557943-5.0g |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1557943-10.0g |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1557943-50mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1557943-100mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid |
2172479-88-6 | 100mg |
$2963.0 | 2023-09-25 |
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid
Comprehensive Overview of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid (CAS No. 2172479-88-6)
The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid (CAS No. 2172479-88-6) is a specialized organic molecule widely recognized in the fields of medicinal chemistry and peptide synthesis. Its complex structure incorporates a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cyclopropane moiety, and a methylbenzoic acid derivative, making it a valuable intermediate for drug discovery and bioconjugation applications. Researchers and pharmaceutical developers frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in designing novel therapeutics.
In recent years, the demand for Fmoc-protected amino acid derivatives like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid has surged, driven by advancements in peptide-based drug development and targeted cancer therapies. The compound's unique cyclopropane ring enhances metabolic stability, a feature highly sought after in the design of protease inhibitors and GPCR modulators. This aligns with the growing interest in small-molecule therapeutics and precision medicine, topics frequently queried in scientific databases and AI-driven research tools.
The Fmoc group in CAS No. 2172479-88-6 is particularly noteworthy for its compatibility with automated peptide synthesizers, a technology gaining traction in high-throughput screening labs. Users often search for "Fmoc deprotection conditions" or "cyclopropane-containing peptide analogs," reflecting the compound's relevance in optimizing synthetic protocols. Additionally, its methylbenzoic acid segment contributes to improved solubility, a critical factor in formulation development—a hot topic in biopharmaceutical forums.
From a structural perspective, the methylcyclopropaneamido linker in this compound offers steric constraints that mimic protein secondary structures, making it a candidate for conformational studies and molecular docking simulations. These applications are frequently discussed in computational chemistry circles, where queries like "rigid peptide backbone modifiers" or "CAS 2172479-88-6 supplier" are common. The compound's versatility also extends to click chemistry applications, a trending area in bioconjugation research.
Quality control of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid is another focal point, with users often inquiring about "HPLC purity standards" or "NMR characterization data." Suppliers emphasizing batch-to-batch consistency and regulatory compliance (e.g., GMP-grade availability) tend to rank higher in search results, underscoring the importance of SEO-optimized technical documentation. Furthermore, the compound's stability under ambient storage conditions is a practical consideration for logistics, a subtopic gaining attention in life science supply chain discussions.
In summary, CAS No. 2172479-88-6 represents a convergence of peptide chemistry, medicinal design, and material science, addressing key challenges in modern therapeutics. Its integration into combinatorial libraries and high-content screening platforms further solidifies its position as a critical tool for researchers navigating the evolving landscape of drug discovery and biomolecular engineering.
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